N'-(4-bromo-3-methyl-phenyl)-N-[2-[4-(2-fluorobenzoyl)piperazin-1-yl]ethyl]oxamide

• Molecular Formula: C22H24BrFN4O3
• Molecular Weight: 491.4 g/mol
• IUPAC Name: N//'-(4-bromo-3-methylphenyl)-N-[2-[4-(2-fluorobenzoyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C22H24BrFN4O3/c1-15-14-16(6-7-18(15)23)26-21(30)20(29)25-8-9-27-10-12-28(13-11-27)22(31)17-4-2-3-5-19(17)24/h2-7,14H,8-13H2,1H3,(H,25,29)(H,26,30)
• InChI Key: NUUVDFWIABFFIU-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C(=O)NCCN2CCN(CC2)C(=O)C3=CC=CC=C3F)Br

Description

N'-(4-bromo-3-methyl-phenyl)-N-[2-[4-(2-fluorobenzoyl)piperazin-1-yl]ethyl]oxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the oxamide family and is commonly referred to as BFPF.

Mechanism of Action

The exact mechanism of action of BFPF is still not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. BFPF has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
BFPF has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. BFPF has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFPF is its potential as a therapeutic agent for cancer and Alzheimer's disease. However, one of the limitations of BFPF is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on BFPF. One area of research could be to further investigate its mechanism of action and how it interacts with specific enzymes and proteins in cancer cells and the brain. Another area of research could be to explore its potential use in combination with other therapeutic agents for cancer and Alzheimer's disease. Additionally, further studies could be conducted to optimize its solubility and bioavailability for use in experimental settings.

Synthesis Methods

The synthesis of BFPF involves a multi-step process that includes the reaction of 4-bromo-3-methylbenzoyl chloride with 2-(4-(2-fluorobenzoyl)piperazin-1-yl)ethanol in the presence of triethylamine. The resulting product is then reacted with oxalyl chloride to obtain the final product, BFPF.

Scientific Research Applications

BFPF has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anticancer properties and has shown promising results in inhibiting the growth of cancer cells. BFPF has also been studied for its potential use in the treatment of Alzheimer's disease and has shown to have neuroprotective effects.